4-ethoxy-3-fluoro-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C17H21FN2O4S/c1-3-24-17-5-4-15(12-16(17)18)25(21,22)20(10-11-23-2)13-14-6-8-19-9-7-14/h4-9,12H,3,10-11,13H2,1-2H3
• InChI Key: YVIXGBSZFQXIKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N(CCOC)CC2=CC=NC=C2)F
• Molecular Formula: C17H21FN2O4S
• Molecular Weight: 368.4 g/mol
• CAS No.: 1286719-54-7

Description

4-ethoxy-3-fluoro-N-(2-methoxyethyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21FN2O4S and its molecular weight is 368.42. The purity is usually 95%.
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Scientific Research Applications

Potential in Treating Cerebral Vasospasm

Studies have explored the effectiveness of benzenesulfonamide derivatives as endothelin receptor antagonists in preventing subarachnoid hemorrhage (SAH)-induced delayed cerebral vasospasm. For instance, the effectiveness of oral treatment with certain endothelin (ET) receptor antagonists was investigated in reducing the magnitude of constriction in the basilar artery following SAH. The results support the potential application of oral administration of ET receptor antagonists as a treatment for vasospasm resulting from SAH in humans (Zuccarello et al., 1996).

Antitumor and Cytotoxic Activities

Another avenue of research involves the synthesis and bioactivity studies of benzenesulfonamide derivatives with potential as carbonic anhydrase inhibitors and their cytotoxicity, tumor-specificity, and potential antitumor activities. Certain derivatives have shown interesting cytotoxic activities, which may be crucial for further anti-tumor activity studies (Gul et al., 2016).

Photodynamic Therapy Applications

Compounds structurally related to benzenesulfonamides have also been synthesized and characterized for their potential as photosensitizers in photodynamic therapy, an alternative therapy in cancer treatment. For instance, zinc(II) phthalocyanine substituted with benzenesulfonamide units containing Schiff base has been studied for its solubility, fluorescence, singlet oxygen production, and photostability, highlighting its potential as a photosensitizer candidate (Öncül et al., 2022).

Corrosion Inhibition

Piperidine derivatives including benzenesulfonamide moieties have been investigated for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations have been employed to explore the adsorption behaviors and inhibition efficiencies of these compounds, offering insights into their potential applications in corrosion protection (Kaya et al., 2016).